Cas no 878063-45-7 (2-{3-(4-methylphenyl)methanesulfonyl-1H-indol-1-yl}-N-4-(propan-2-yl)phenylacetamide)

• Product Name: 2-{3-(4-methylphenyl)methanesulfonyl-1H-indol-1-yl}-N-4-(propan-2-yl)phenylacetamide
• CAS No: 878063-45-7
• MF: C₂₇H₂₈N₂O₃S
• MW: 460.587825775146
• CID: 5510872
• Update Time: 2025-06-08

2-{3-(4-methylphenyl)methanesulfonyl-1H-indol-1-yl}-N-4-(propan-2-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[3-[(4-methylphenyl)methylsulfonyl]indol-1-yl]-N-(4-propan-2-ylphenyl)acetamide
• 2-{3-(4-methylphenyl)methanesulfonyl-1H-indol-1-yl}-N-4-(propan-2-yl)phenylacetamide

• Inchi： 1S/C27H28N2O3S/c1-19(2)22-12-14-23(15-13-22)28-27(30)17-29-16-26(24-6-4-5-7-25(24)29)33(31,32)18-21-10-8-20(3)9-11-21/h4-16,19H,17-18H2,1-3H3,(H,28,30)
• InChI Key： UEICKCVZUIZVHA-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C(C)C)C=C1)(=O)CN1C2=C(C=CC=C2)C(S(CC2=CC=C(C)C=C2)(=O)=O)=C1

Additional information on 2-{3-(4-methylphenyl)methanesulfonyl-1H-indol-1-yl}-N-4-(propan-2-yl)phenylacetamide

Comprehensive Overview of 2-{3-(4-methylphenyl)methanesulfonyl-1H-indol-1-yl}-N-4-(propan-2-yl)phenylacetamide (CAS No. 878063-45-7)

2-{3-(4-methylphenyl)methanesulfonyl-1H-indol-1-yl}-N-4-(propan-2-yl)phenylacetamide (CAS No. 878063-45-7) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound, often referred to by its CAS number 878063-45-7, belongs to the class of indole derivatives, which are widely studied for their diverse biological activities. The presence of a methanesulfonyl group and an acetamide moiety in its structure makes it a promising candidate for drug development, particularly in targeting specific enzymatic pathways.

In recent years, the scientific community has shown growing interest in indole-based compounds like 2-{3-(4-methylphenyl)methanesulfonyl-1H-indol-1-yl}-N-4-(propan-2-yl)phenylacetamide, as they exhibit a broad spectrum of pharmacological properties. Researchers are particularly focused on its potential role in modulating inflammatory responses and cell signaling pathways, which are critical in diseases such as cancer, autoimmune disorders, and neurodegenerative conditions. The compound's molecular weight and lipophilicity are also key factors in its pharmacokinetic profile, making it a subject of extensive structure-activity relationship (SAR) studies.

The synthesis of CAS No. 878063-45-7 involves multi-step organic reactions, including sulfonylation and amide coupling, which are well-documented in the literature. Its chemical stability and solubility in various solvents have been characterized to ensure reproducibility in laboratory settings. Given the rising demand for small-molecule inhibitors in drug discovery, this compound is often explored for its ability to interact with specific protein targets, such as kinases and receptors.

From an industrial perspective, 2-{3-(4-methylphenyl)methanesulfonyl-1H-indol-1-yl}-N-4-(propan-2-yl)phenylacetamide is manufactured under stringent quality control measures to meet the standards of pharmaceutical-grade chemicals. Its purity and analytical data are rigorously validated using techniques like HPLC, NMR, and mass spectrometry. These quality assurances are critical for researchers who rely on consistent batch-to-batch performance in their experiments.

One of the most frequently asked questions about this compound revolves around its mechanism of action and potential clinical applications. While preclinical studies suggest its efficacy in in vitro and in vivo models, further research is needed to translate these findings into therapeutic outcomes. The compound's toxicity profile and metabolic pathways are also under investigation to ensure its safety for future use.

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In summary, 2-{3-(4-methylphenyl)methanesulfonyl-1H-indol-1-yl}-N-4-(propan-2-yl)phenylacetamide (CAS No. 878063-45-7) represents a fascinating area of study in medicinal chemistry. Its versatile applications and structural complexity make it a valuable tool for advancing our understanding of molecular interactions and drug design. As research progresses, this compound may pave the way for innovative treatments in various therapeutic areas.